Cas no 1313725-98-2 (Thieno[3,2-b]pyridin-2-ylmethanamine)

• Product Name: Thieno[3,2-b]pyridin-2-ylmethanamine
• CAS No: 1313725-98-2
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD20727669
• CID: 2110721
• Update Time: 2025-05-21

Thieno[3,2-b]pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-2-methanamine
• thieno[3,2-b]pyridin-2-ylmethanamine
• PJCCIIHILYHGSP-UHFFFAOYSA-N
• Thieno[3,2-b]pyridin-2-ylmethanamine

• MDL： MFCD20727669
• Inchi： 1S/C8H8N2S/c9-5-6-4-7-8(11-6)2-1-3-10-7/h1-4H,5,9H2
• InChI Key： PJCCIIHILYHGSP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=NC=2C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-b]pyridin-2-ylmethanamine

Comprehensive Overview of Thieno[3,2-b]pyridin-2-ylmethanamine (CAS No. 1313725-98-2): Properties, Applications, and Research Insights

Thieno[3,2-b]pyridin-2-ylmethanamine (CAS No. 1313725-98-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural framework. The compound belongs to the thienopyridine family, which is known for its versatile biological activities and applications in drug discovery. Researchers and industry professionals frequently search for terms like "thienopyridine derivatives," "CAS 1313725-98-2 uses," and "synthesis of Thieno[3,2-b]pyridin-2-ylmethanamine" to explore its potential.

The molecular structure of Thieno[3,2-b]pyridin-2-ylmethanamine combines a thiophene ring fused with a pyridine moiety, appended with an aminomethyl functional group. This configuration contributes to its reactivity and binding affinity, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its role as a precursor for designing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with trending topics like "neurodegenerative disease drug development" and "cancer therapeutics."

In the context of drug discovery, Thieno[3,2-b]pyridin-2-ylmethanamine has been investigated for its potential to modulate enzyme activity and receptor interactions. Its structural similarity to bioactive molecules like benzothiophenes and quinolines further expands its utility. Searches related to "small molecule drug candidates" and "structure-activity relationship (SAR) studies" often reference this compound, reflecting its relevance in modern pharmacology.

Beyond pharmaceuticals, CAS 1313725-98-2 is explored in material science for its electronic properties. The thienopyridine core exhibits promising charge-transfer characteristics, making it a candidate for organic semiconductors and optoelectronic devices. This aligns with growing interest in "sustainable materials" and "flexible electronics," topics frequently queried in academic and industrial forums.

Synthetic routes to Thieno[3,2-b]pyridin-2-ylmethanamine often involve multistep organic reactions, including cyclization and functional group transformations. Researchers optimizing these methods may search for "green chemistry approaches" or "catalytic efficiency," emphasizing the compound's alignment with eco-friendly synthesis trends. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing its purity and stability.

In summary, Thieno[3,2-b]pyridin-2-ylmethanamine (CAS No. 1313725-98-2) represents a multifaceted compound with applications spanning drug development and advanced materials. Its integration into cutting-edge research underscores its importance, while SEO-driven queries like "buy Thieno[3,2-b]pyridin-2-ylmethanamine" or "suppliers of CAS 1313725-98-2" reflect its commercial demand. Continued exploration of its properties will likely yield further innovations in science and technology.